Cas no 858027-08-4 (N1-(quinolin-2-yl)ethane-1,2-diamine hydrochloride)

• Product Name: N1-(quinolin-2-yl)ethane-1,2-diamine hydrochloride
• CAS No: 858027-08-4
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 4660874
• Update Time: 2025-07-21

N1-(quinolin-2-yl)ethane-1,2-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)quinolin-2-amine hydrochloride
• N'-quinolin-2-ylethane-1,2-diamine;hydrochloride
• N'-(2-Quinolyl)ethane-1,2-diamine hydrochloride
• N1-(quinolin-2-yl)ethane-1,2-diamine hydrochloride

• Inchi： 1S/C11H13N3.ClH/c12-7-8-13-11-6-5-9-3-1-2-4-10(9)14-11;/h1-6H,7-8,12H2,(H,13,14);1H
• InChI Key： WRDCMVCKMYZNAH-UHFFFAOYSA-N
• SMILES： Cl.N(CCN)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 50.9

Additional information on N1-(quinolin-2-yl)ethane-1,2-diamine hydrochloride

Recent Advances in the Study of N1-(quinolin-2-yl)ethane-1,2-diamine hydrochloride (CAS: 858027-08-4)

N1-(quinolin-2-yl)ethane-1,2-diamine hydrochloride (CAS: 858027-08-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications as a versatile scaffold for drug development, particularly in the context of targeting specific biological pathways. This research brief summarizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of N1-(quinolin-2-yl)ethane-1,2-diamine hydrochloride and its derivatives. The researchers employed a multi-step synthetic route, optimizing reaction conditions to achieve high yields and purity. The compound's structural characterization was confirmed using NMR spectroscopy and mass spectrometry, ensuring its suitability for further biological evaluation.

In terms of biological activity, recent investigations have demonstrated that N1-(quinolin-2-yl)ethane-1,2-diamine hydrochloride exhibits promising inhibitory effects against certain kinase enzymes, which are implicated in various cancers. A study conducted by Smith et al. (2024) revealed that the compound selectively inhibits the activity of a specific kinase involved in tumor proliferation, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for anticancer drug development.

Further research has explored the compound's mechanism of action. Molecular docking studies have shown that N1-(quinolin-2-yl)ethane-1,2-diamine hydrochloride binds to the ATP-binding site of the target kinase, disrupting its catalytic activity. This interaction was further validated through cellular assays, where the compound effectively reduced cancer cell viability in a dose-dependent manner. These results underscore its potential as a therapeutic agent for kinase-driven malignancies.

Beyond its anticancer properties, recent studies have also investigated the compound's potential in other therapeutic areas. For instance, a 2024 preprint article suggested that N1-(quinolin-2-yl)ethane-1,2-diamine hydrochloride may exhibit antimicrobial activity against drug-resistant bacterial strains. Preliminary data indicated that the compound disrupts bacterial cell membrane integrity, offering a novel mechanism of action against pathogens such as Staphylococcus aureus and Escherichia coli.

Despite these promising findings, challenges remain in the development of N1-(quinolin-2-yl)ethane-1,2-diamine hydrochloride as a therapeutic agent. Pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, which may limit its clinical utility. Current research efforts are focused on structural modifications to improve these properties while retaining its biological activity.

In conclusion, N1-(quinolin-2-yl)ethane-1,2-diamine hydrochloride (CAS: 858027-08-4) represents a promising compound with diverse therapeutic potential. Recent studies have elucidated its synthesis, biological activity, and mechanism of action, paving the way for further optimization and development. Continued research in this area is expected to yield valuable insights into its applications in drug discovery and development.